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Get Quote

Hemolytic Activity of Related Indole Derivatives

The table below summarizes the hemolytic activity data for several indole-imidazole hybrid compounds,

which share structural similarities with your compound of interest. HC10 is the concentration causing

hemolysis to 10% of red blood cells [1] [2].

Compound Name or Core Structure HC10 (μg/mL) Key Structural Features

Indole-Imidazole Hybrid 26 [1] [2] >32 3-substituted-1H-imidazol-5-yl-1H-indole

Indole-Imidazole Hybrid 32 [1] [2] >32 3-substituted-1H-imidazol-5-yl-1H-indole

Indole-Imidazole Hybrid 1 [1] [2] >32 3-substituted-1H-imidazol-5-yl-1H-indole

Positive Control (Melittin) [1] [2] 2.7 Natural peptide toxin

These findings suggest that the indole-imidazole hybrid scaffold shows minimal membrane-disrupting

effects against human red blood cells up to at least 32 µg/mL.

Experimental Protocol for Hemolytic Assays
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The methodology from the identified studies provides a reliable model for evaluating your compound [1] [2]:

Collect Human Red Blood Cells (hRBCs)

Wash hRBCs and prepare
2% suspension in PBS

Incubate with test compound
(for 1 hour at 37°C)

Centrifuge mixture
(to pellet intact cells)

Measure hemoglobin release
in supernatant (540 nm)

Calculate % Hemolysis

Negative Control
(PBS only)

(0% hemolysis)

Positive Control
(Triton X-100 or Melittin)

(100% hemolysis)

Click to download full resolution via product page

A Path Forward for Your Research

Since specific data on 3-bromo-1H-indole-2-carbaldehyde is not publicly available, here are concrete steps

you can take:

Perform the Assay: Use the protocol above to test your specific compound. The required melittin is
commercially available.
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Consult Chemical Suppliers: Inquire with specialty chemical suppliers (e.g., Sigma-Aldrich, TCI

Chemicals) for any unpublished safety data they may have.
Broaden Your Search: The promising safety profile of related indole scaffolds [1] [2] provides a

strong rationale for investigating your compound.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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